Cas no 1794897-59-8 ({[(2-methylphenyl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate)
{[(2-methylphenyl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 2-((2-methylbenzyl)amino)-2-oxoethyl 5-methylthiophene-2-carboxylate
- 2-[(2-methylbenzyl)amino]-2-oxoethyl 5-methylthiophene-2-carboxylate
- STL195245
- [2-[(2-methylphenyl)methylamino]-2-oxoethyl] 5-methylthiophene-2-carboxylate
- {[(2-methylphenyl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate
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- Inchi: 1S/C16H17NO3S/c1-11-5-3-4-6-13(11)9-17-15(18)10-20-16(19)14-8-7-12(2)21-14/h3-8H,9-10H2,1-2H3,(H,17,18)
- InChI Key: SEVHJBJUIIPWCG-UHFFFAOYSA-N
- SMILES: S1C(C)=CC=C1C(=O)OCC(NCC1C=CC=CC=1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 375
- XLogP3: 3.4
- Topological Polar Surface Area: 83.6
{[(2-methylphenyl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6609-4145-2μmol |
{[(2-methylphenyl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate |
1794897-59-8 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4145-5μmol |
{[(2-methylphenyl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate |
1794897-59-8 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4145-10μmol |
{[(2-methylphenyl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate |
1794897-59-8 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4145-20μmol |
{[(2-methylphenyl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate |
1794897-59-8 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4145-1mg |
{[(2-methylphenyl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate |
1794897-59-8 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4145-2mg |
{[(2-methylphenyl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate |
1794897-59-8 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4145-3mg |
{[(2-methylphenyl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate |
1794897-59-8 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4145-4mg |
{[(2-methylphenyl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate |
1794897-59-8 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4145-5mg |
{[(2-methylphenyl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate |
1794897-59-8 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4145-10mg |
{[(2-methylphenyl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate |
1794897-59-8 | 10mg |
$79.0 | 2023-09-07 |
{[(2-methylphenyl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on {[(2-methylphenyl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate
Introduction to [(2-methylphenyl)methyl]carbamoyl)methyl 5-methylthiophene-2-carboxylate (CAS No. 1794897-59-8)
The compound [(2-methylphenyl)methyl]carbamoyl)methyl 5-methylthiophene-2-carboxylate, identified by its CAS number 1794897-59-8, is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to a class of derivatives that have garnered attention due to their unique structural features and biological activities. The presence of both aromatic and heterocyclic moieties in its molecular structure makes it a candidate for further exploration in drug discovery and development.
In recent years, there has been a growing interest in thiophene derivatives due to their diverse pharmacological properties. Thiophenes, as five-membered heterocyclic compounds containing sulfur, are known for their role in various biological processes and have been extensively studied for their potential as therapeutic agents. The introduction of substituents such as methyl groups and carbamoyl moieties can modulate the pharmacokinetic and pharmacodynamic properties of these compounds, making them more suitable for specific therapeutic applications.
The structure of [(2-methylphenyl)methyl]carbamoyl)methyl 5-methylthiophene-2-carboxylate incorporates a phenyl ring with a methyl substituent at the 2-position, which is further connected to a carbamoyl group. This particular arrangement enhances the compound's ability to interact with biological targets, potentially leading to novel therapeutic effects. The carbamoyl group not only adds to the molecular complexity but also influences the compound's solubility and metabolic stability, which are critical factors in drug design.
One of the most compelling aspects of this compound is its potential application in the development of new drugs targeting neurological disorders. Recent studies have highlighted the role of thiophene derivatives in modulating neurotransmitter activity, which could be beneficial in treating conditions such as Alzheimer's disease, Parkinson's disease, and depression. The specific substitution pattern in [(2-methylphenyl)methyl]carbamoyl)methyl 5-methylthiophene-2-carboxylate may contribute to its ability to interact with specific receptors or enzymes involved in these pathways.
In addition to its potential in neurological applications, this compound has shown promise in other therapeutic areas. For instance, its structural features make it a candidate for developing anti-inflammatory agents. Inflammation is a key pathological process in many diseases, and modulating inflammatory responses can lead to significant therapeutic benefits. The presence of both aromatic and heterocyclic components in this compound may enable it to interact with inflammatory mediators and pathways effectively.
The synthesis of [(2-methylphenyl)methyl]carbamoyl)methyl 5-methylthiophene-2-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance the efficiency of production but also allow for the introduction of additional functional groups, further tailoring the compound's properties for specific applications.
Evaluation of the pharmacological properties of this compound has been conducted through both in vitro and in vivo studies. In vitro assays have provided insights into its interaction with various biological targets, including enzymes and receptors relevant to neurological disorders. These studies have revealed promising activities that warrant further investigation. In vivo studies have complemented these findings by assessing the compound's behavior within living organisms, providing valuable data on its efficacy and safety profile.
The development of new pharmaceuticals is often accompanied by challenges related to drug delivery and formulation. The physicochemical properties of [(2-methylphenyl)methyl]carbamoyl)methyl 5-methylthiophene-2-carboxylate, such as solubility and stability, play a crucial role in determining its suitability for different delivery systems. Researchers are exploring various formulation strategies to enhance its bioavailability and therapeutic efficacy. These efforts include encapsulation techniques and prodrug formulations that can improve delivery efficiency.
The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanisms of action and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical reality. As our understanding of biological pathways continues to evolve, compounds like [(2-methylphenyl)methyl]carbamoyl)methyl 5-methylthiophene-2-carboxylate will likely play a significant role in addressing unmet medical needs.
In conclusion, [(2-methylphenyl)methyl]carbamoyl)methyl 5-methylthiophene-2-carboxylate (CAS No. 1794897-59-8) represents a promising candidate for further development in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it an attractive molecule for drug discovery efforts aimed at treating neurological disorders and other conditions characterized by inflammation or altered neurotransmitter activity. Continued research and innovation will be key to unlocking its full therapeutic potential.
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